Diprop-2-en-1-yl 4-{4-[(furan-2-ylcarbonyl)oxy]phenyl}-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C26H25NO7
• Molecular Weight: 463.5 g/mol
• IUPAC Name: bis(prop-2-enyl) 4-[4-(furan-2-carbonyloxy)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C26H25NO7/c1-5-13-32-25(29)21-16(3)27-17(4)22(26(30)33-14-6-2)23(21)18-9-11-19(12-10-18)34-24(28)20-8-7-15-31-20/h5-12,15,23,27H,1-2,13-14H2,3-4H3
• InChI Key: VXDMMUKYIRJOLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC=C)C2=CC=C(C=C2)OC(=O)C3=CC=CO3)C(=O)OCC=C

Description

3,5-BIS(PROP-2-EN-1-YL) 4-[4-(FURAN-2-CARBONYLOXY)PHENYL]-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is a complex organic compound that belongs to the class of dihydropyridines. This compound is characterized by its unique structure, which includes a furan ring, a phenyl group, and multiple carboxylate groups. It is of significant interest in the fields of organic chemistry and medicinal chemistry due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-BIS(PROP-2-EN-1-YL) 4-[4-(FURAN-2-CARBONYLOXY)PHENYL]-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with ammonia or primary amines, followed by cyclization and functional group modifications. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, reduce production costs, and ensure consistent quality. The use of advanced purification techniques, such as chromatography and crystallization, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3,5-BIS(PROP-2-EN-1-YL) 4-[4-(FURAN-2-CARBONYLOXY)PHENYL]-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding pyridine derivatives.

Reduction: Reduction reactions can convert it into dihydropyridine derivatives with different functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new substituents into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate